2-(2,6-Dichlorobenzyloxy)ethanol

• IUPAC Name: 2-[(2,6-dichlorophenyl)methoxy]ethanol
• InChI: InChI=1S/C9H10Cl2O2/c10-8-2-1-3-9(11)7(8)6-13-5-4-12/h1-3,12H,4-6H2
• InChI Key: MCVIDUDFKDIJMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)COCCO)Cl
• Molecular Formula: C9H10Cl2O2
• DSSTOX Substance ID: DTXSID501296340
• Molecular Weight: 221.08 g/mol
• CAS No.: 85309-91-7

Description

2-(2,6-Dichlorobenzyloxy)ethanol is an organic compound with the molecular formula C9H10Cl2O2. It is known for its applications in various fields, including chemistry, biology, and medicine. The compound is characterized by the presence of a dichlorobenzyl group attached to an ethoxyethanol moiety, which imparts unique chemical properties.

Scientific Research Applications

2-(2,6-Dichlorobenzyloxy)ethanol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Employed in studies related to enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of agrochemicals, dyes, and other industrial chemicals.

Safety and Hazards

The compound is classified as a flammable liquid (Category 3) and can be harmful if swallowed. It is recommended to keep the compound away from heat, hot surfaces, sparks, open flames, and other ignition sources. If swallowed, it is advised to rinse the mouth and seek medical help.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-(2,6-Dichlorobenzyloxy)ethanol can be synthesized through several methods. One common synthetic route involves the reaction of 2,6-dichlorobenzyl chloride with ethylene glycol in the presence of a base such as sodium hydroxide. The reaction typically occurs under reflux conditions, leading to the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification steps such as distillation and recrystallization are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-(2,6-Dichlorobenzyloxy)ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The dichlorobenzyl group can undergo nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products

Oxidation: Formation of 2-(2,6-dichlorobenzyl)aldehyde or 2-(2,6-dichlorobenzoic acid).

Reduction: Formation of 2-(2,6-dichlorobenzyl)ethanol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Mechanism of Action

The mechanism of action of 2-(2,6-Dichlorobenzyloxy)ethanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by forming stable complexes, thereby affecting biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(2,4-Dichlorobenzyloxy)ethanol
• 2-(2,5-Dichlorobenzyloxy)ethanol
• 2-(3,4-Dichlorobenzyloxy)ethanol

Uniqueness

2-(2,6-Dichlorobenzyloxy)ethanol is unique due to the specific positioning of the chlorine atoms on the benzyl ring. This positioning influences its chemical reactivity and interaction with biological targets, distinguishing it from other dichlorobenzyloxyethanol derivatives.

Synthesis routes and methods

Procedure details

Sodium methoxide (104.4 g, 1.93 mol) was added portionwise to ethylene glycol (3.74 L) under N2, keeping the temperature below 35° C. After 1-2 h, 2,6-dichlorobenzylbromide (400 g, 1.67 mol) was added and the mixture heated to 55-60° C. for 1 h. On cooling to 20° C. water (2.14 L) was added and the mixture extracted with ethyl acetate (2.14 L). The aqueous layer was separated and extracted twice with ethyl acetate (2.14 L, 1.28 L). The combined organic extracts were washed with water (2.14 L) then evaporated to dryness to afford a colourless oil (371.8 g)—LC RT=4 min. This may be chromatographed on silica (Biotage) eluting with 10% ethyl acetate in 60/80 petrol to afford the title compound.